Cas no 2228155-45-9 (1-5-(methoxymethyl)furan-2-ylcyclohexan-1-amine)

• Product Name: 1-5-(methoxymethyl)furan-2-ylcyclohexan-1-amine
• CAS No: 2228155-45-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6429631
• PubChem ID: 165972266
• Update Time: 2025-10-27

1-5-(methoxymethyl)furan-2-ylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-5-(methoxymethyl)furan-2-ylcyclohexan-1-amine
• 1-[5-(methoxymethyl)furan-2-yl]cyclohexan-1-amine
• 2228155-45-9
• EN300-1749415

• Inchi： 1S/C12H19NO2/c1-14-9-10-5-6-11(15-10)12(13)7-3-2-4-8-12/h5-6H,2-4,7-9,13H2,1H3
• InChI Key： DRMRVNXCPPBLSQ-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C1(CCCCC1)N

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.4Ų

Additional information on 1-5-(methoxymethyl)furan-2-ylcyclohexan-1-amine

Research Brief on 1-5-(methoxymethyl)furan-2-ylcyclohexan-1-amine (CAS: 2228155-45-9): Recent Advances and Applications

1-5-(methoxymethyl)furan-2-ylcyclohexan-1-amine (CAS: 2228155-45-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its furan and cyclohexylamine structural motifs, exhibits promising potential in drug discovery and therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for addressing unmet medical needs.

The synthesis of 1-5-(methoxymethyl)furan-2-ylcyclohexan-1-amine involves a multi-step process that includes the functionalization of furan derivatives and subsequent cyclohexylamine incorporation. Researchers have optimized the synthetic route to improve yield and purity, which is critical for its application in preclinical and clinical studies. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structural integrity and purity.

Pharmacological evaluations of 1-5-(methoxymethyl)furan-2-ylcyclohexan-1-amine have revealed its activity as a modulator of specific biological targets, including neurotransmitter receptors and enzymes involved in inflammatory pathways. In vitro studies demonstrate its ability to inhibit key enzymes with high selectivity, while in vivo models suggest favorable pharmacokinetic profiles, including good bioavailability and low toxicity. These findings underscore its potential as a lead compound for the development of new therapeutics.

Recent research has also explored the therapeutic applications of 1-5-(methoxymethyl)furan-2-ylcyclohexan-1-amine in neurodegenerative diseases and chronic inflammatory conditions. Preliminary data indicate its efficacy in reducing neuroinflammation and improving cognitive function in animal models of Alzheimer's disease. Additionally, its anti-inflammatory properties have been investigated in models of rheumatoid arthritis, showing significant reduction in pro-inflammatory cytokine levels.

Despite these promising results, challenges remain in the development of 1-5-(methoxymethyl)furan-2-ylcyclohexan-1-amine as a therapeutic agent. Further studies are needed to elucidate its long-term safety profile, potential drug-drug interactions, and optimal dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 1-5-(methoxymethyl)furan-2-ylcyclohexan-1-amine (CAS: 2228155-45-9) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and pharmacological properties make it a valuable subject of ongoing research. Continued investigation into its mechanisms of action and therapeutic potential will be crucial for translating these findings into clinical applications.